2-(Dimethylamino)acetaldehyde hydrochloride

• IUPAC Name: 2-(dimethylamino)acetaldehyde;hydrochloride
• InChI: InChI=1S/C4H9NO.ClH/c1-5(2)3-4-6;/h4H,3H2,1-2H3;1H
• InChI Key: VUFMJROCMFQILX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC=O.Cl
• Molecular Formula: C4H10ClNO
• DSSTOX Substance ID: DTXSID00552337
• Molecular Weight: 123.58 g/mol
• CAS No.: 125969-54-2

Description

2-(Dimethylamino)acetaldehyde (hydrochloride) is a chemical compound with the molecular formula C₄H₁₀ClNO and a molecular weight of 123.58 g/mol . It is commonly used in organic synthesis and has applications in various fields, including chemistry, biology, and medicine. This compound is typically found as a white to off-white solid and is known for its solubility in water.

Mechanism of Action

Target of Action

It is known that this compound can be used to synthesize muscarine analogues . Muscarine is a natural product found in certain mushrooms, and it is known to target muscarinic acetylcholine receptors in the nervous system.

Mode of Action

Given its use in synthesizing Muscarine analogues , it may interact with muscarinic acetylcholine receptors, similar to Muscarine.

Biochemical Analysis

Biochemical Properties

It is known that it can be used to synthesize Muscarine analogues , which suggests that it may interact with enzymes, proteins, and other biomolecules involved in these pathways.

Cellular Effects

Given its role in the synthesis of Muscarine analogues , it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-(Dimethylamino)acetaldehyde (hydrochloride) can be synthesized through several methods. One common synthetic route involves the reaction of dimethylamine with acetaldehyde in the presence of hydrochloric acid. The reaction proceeds as follows:

$$\text{CH}_3\text{CHO} + \text{(CH}_3\text{)}_2\text{NH} \rightarrow \text{CH}_3\text{CH(N(CH}_3\text{)}_2$$CH3​CHO+(CH3​)2​NH→CH3​CH(N(CH3​)2​